Cas no 1805553-55-2 (Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805553-55-2
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4895758
• Update Time: 2025-07-21

Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)6-4(10(13,14)15)3-5(16)17-7(6)8(11)12/h3,8H,2H2,1H3
• InChI Key： UGEFIBQBVGGRCT-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805553-55-2)

Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805553-55-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and materials science, highlighting its broad applicability.

The synthesis of Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate involves multi-step reactions, including halogenation and esterification, to achieve high yield and purity. Advanced spectroscopic techniques such as NMR (1H, 13C, and 19F) and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted that the presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for further derivatization in medicinal chemistry.

Recent applications of this compound have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated pyridine moieties has been shown to improve binding affinity and selectivity. For instance, derivatives of this compound have demonstrated promising activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are implicated in various malignancies. These findings underscore the potential of Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate in the design of next-generation anticancer agents.

In addition to its pharmaceutical applications, this compound has also been investigated in agrochemical research. Its structural motifs are found in herbicides and pesticides, where fluorinated compounds often exhibit enhanced bioactivity and environmental stability. Studies have shown that derivatives of this pyridine carboxylate can disrupt essential metabolic pathways in pests, offering a sustainable alternative to traditional agrochemicals. The compound's versatility in both human health and agriculture highlights its cross-disciplinary significance.

Despite its promising attributes, challenges remain in the large-scale production and optimization of Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate. Researchers are actively exploring greener synthetic routes, such as catalytic fluorination and flow chemistry, to improve efficiency and reduce environmental impact. Furthermore, ongoing preclinical studies aim to elucidate the compound's pharmacokinetic and toxicological profiles, which are critical for its translation into clinical applications. Collaborative efforts between academia and industry are expected to accelerate the development of this compound and its derivatives.

In conclusion, Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805553-55-2) represents a valuable building block in chemical biology and medicinal chemistry. Its unique fluorinated structure, coupled with its diverse applications in drug discovery and agrochemical development, positions it as a compound of significant interest. Future research will likely focus on expanding its utility, optimizing synthetic methodologies, and advancing its therapeutic potential. This brief underscores the importance of continued investment in fluorinated pyridine chemistry to address unmet needs in health and agriculture.